Cas no 1706459-31-5 (4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester)

4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester is a specialized pyrrole derivative with applications in pharmaceutical and organic synthesis. Its structure features a cyano-substituted pyrrole core linked to a butyric acid methyl ester via a carbonyl-amino bridge, offering versatility as a building block for heterocyclic compounds. The presence of both electron-withdrawing (cyano) and ester functional groups enhances reactivity, facilitating further derivatization. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules due to its balanced polarity and potential for hydrogen bonding interactions. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical intermediate for research and development purposes.
4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester structure
1706459-31-5 structure
Product Name:4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester
CAS No:1706459-31-5
MF:C11H13N3O3
MW:235.239222288132
CID:5220227
Update Time:2025-05-25

4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester
    • Inchi: 1S/C11H13N3O3/c1-17-10(15)3-2-4-13-11(16)9-5-8(6-12)7-14-9/h5,7,14H,2-4H2,1H3,(H,13,16)
    • InChI Key: MRQJXKMLAQXTSA-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)CCCNC(C1=CC(C#N)=CN1)=O

4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM508447-1g
Methyl4-(4-cyano-1H-pyrrole-2-carboxamido)butanoate
1706459-31-5 97%
1g
$*** 2023-03-30

Additional information on 4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester

Recent Advances in the Study of 4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester (CAS: 1706459-31-5)

The compound 4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester (CAS: 1706459-31-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester, which make it a promising candidate for targeting specific biological pathways. The compound's pyrrole-2-carbonyl moiety, in particular, has been identified as a key pharmacophore that interacts with various enzymes and receptors. Researchers have employed advanced synthetic techniques to optimize the compound's yield and purity, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that 4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester exhibits notable activity against a range of biological targets. For instance, recent findings suggest that the compound may modulate inflammatory responses by inhibiting specific cytokine production. Additionally, preliminary data indicate potential applications in oncology, where the compound has shown inhibitory effects on cancer cell proliferation in certain models.

Further research is underway to elucidate the precise mechanisms of action of 4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester. Advanced computational modeling and high-throughput screening approaches are being employed to identify additional biological targets and optimize the compound's pharmacokinetic properties. These efforts are expected to pave the way for the development of novel therapeutics based on this chemical scaffold.

In conclusion, 4-[(4-Cyano-1H-pyrrole-2-carbonyl)-amino]-butyric acid methyl ester represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.

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